Cas no 2138110-14-0 (1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene)

• Product Name: 1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene
• CAS No: 2138110-14-0
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6206476
• PubChem ID: 165495002
• Update Time: 2025-10-28

1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene
• EN300-1136949
• 2138110-14-0

• Inchi： 1S/C12H15BrO/c1-9-4-2-3-5-11(9)12(8-13)14-10-6-7-10/h2-5,10,12H,6-8H2,1H3
• InChI Key： DNQUBMHXIMRSFZ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C)OC1CC1

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene

Research Brief on 1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene (CAS: 2138110-14-0) in Chemical Biology and Pharmaceutical Applications

1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene (CAS: 2138110-14-0) is a novel synthetic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a brominated cyclopropoxyethyl group attached to a methyl-substituted benzene ring, presents intriguing possibilities for drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of more complex bioactive molecules, as well as its direct pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a building block for kinase inhibitors. The bromine atom at the 2-position and the cyclopropoxy moiety were found to significantly influence the molecular conformation and binding affinity to target proteins. Molecular docking simulations revealed that derivatives of 1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene could potentially interact with the ATP-binding sites of various kinases, suggesting its value in cancer drug development.

Another significant application emerged from recent work in antimicrobial research. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound demonstrated promising activity against drug-resistant bacterial strains. The unique combination of the cyclopropane ring and bromine substitution appears to contribute to membrane penetration and target engagement, although the exact mechanism of action requires further elucidation.

From a synthetic chemistry perspective, 1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene has proven valuable in palladium-catalyzed cross-coupling reactions, as detailed in a recent ACS Catalysis article. The bromine serves as an excellent leaving group for Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling efficient construction of diverse molecular architectures. Researchers have successfully employed this compound to create libraries of potential drug candidates with improved pharmacokinetic properties.

Current challenges in working with this compound include its relative instability under certain conditions and the need for optimized synthetic protocols to improve yield and purity. Recent advances in flow chemistry, as reported in Organic Process Research & Development, have shown promise in addressing these issues, particularly for scale-up production. Additionally, computational studies are providing new insights into the compound's reactivity patterns and potential modification sites for further derivatization.

Looking forward, 1-(2-bromo-1-cyclopropoxyethyl)-2-methylbenzene represents an important scaffold in medicinal chemistry with multiple avenues for exploration. Ongoing research is focusing on its application in targeted protein degradation strategies, particularly in PROTAC design, where its structural features may facilitate ternary complex formation. The compound's future in drug discovery appears promising, with several pharmaceutical companies reportedly investigating its derivatives in preclinical development pipelines.